Cas no 1787-57-1 (Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1))

• Product Name: Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1)
• CAS No: 1787-57-1
• MF: C₁₉H₂₄ClN₃O
• MW: 345.866363525391
• CID: 151793
• PubChem ID: 102162
• Update Time: 2025-04-19

Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenoxazin-5-ium,3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride (1:1)
• [7-(dimethylamino)-2-methylphenoxazin-3-ylidene]-diethylazanium,chloride
• CAPRIBLUE
• N-[7-(dimethylamino)-2-methyl-3H-phenoxazin-3-ylidene]-N-ethylethanaminium chloride
• N~7~,N~7~-diethyl-N~3~,N~3~,8-trimethyl-3H-phenoxazine-3,7-diamine
• PHENOXAZIN-5-IUM,3-(DIETHYLAMINO)-7-(DIMETHYLAMINO)-2-METHYL-,CHLORIDE
• Blue Capri
• Capriblau [German]
• Capriblau
• NSC 7821
• 1787-57-1
• [7-(dimethylamino)-2-methylphenoxazin-3-ylidene]-diethylazanium;chloride
• WLN: T C666 BO EY INJ EUK1&1 MN1&1 &G
• [6-(Dimethylamino)-3H-phenoxazin-3-ylidene]dimethylammonium chloride
• NSC7821
• DTXSID70939111
• Capri Blue
• 3-(Diethylamino)-7-(dimethylamino)-2-methylphenoxazin-5-ium chloride
• NSC-7821
• Phenoxazin-5-ium, 3-(diethylamino)-7-(dimethylamino)-2-methyl-, chloride
• 3-(Diethylamino)-7-(dimethylamino)-2-methylphenazoxonium chloride

• Inchi： 1S/C19H24N3O.ClH/c1-6-22(7-2)17-12-19-16(10-13(17)3)20-15-9-8-14(21(4)5)11-18(15)23-19;/h8-12H,6-7H2,1-5H3;1H/q+1;/p-1
• InChI Key： QQOPAWAPLFHEEP-UHFFFAOYSA-M
• SMILES： [Cl-].O1C2C=C(C=CC=2N=C2C=C(C)/C(/C=C12)=[N+](\CC)/CC)N(C)C

Computed Properties

• Exact Mass: 311.19995
• Monoisotopic Mass: 345.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.581
• PSA: 28.07